Cas no 1038293-66-1 (3-Amino-2-(4-fluorophenyl)methylpropanamide)

• Product Name: 3-Amino-2-(4-fluorophenyl)methylpropanamide
• CAS No: 1038293-66-1
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• CID: 4568998
• Update Time: 2025-08-10

3-Amino-2-(4-fluorophenyl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-[(4-fluorophenyl)methyl]propanamide
• Benzenepropanamide, α-(aminomethyl)-4-fluoro-
• 3-Amino-2-(4-fluorophenyl)methylpropanamide

• Inchi： 1S/C10H13FN2O/c11-9-3-1-7(2-4-9)5-8(6-12)10(13)14/h1-4,8H,5-6,12H2,(H2,13,14)
• InChI Key： AOVNHZKZKPEZEX-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)C(CN)C(=O)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-2-(4-fluorophenyl)methylpropanamide

Introduction to 3-Amino-2-(4-fluorophenyl)methylpropanamide (CAS No. 1038293-66-1)

3-Amino-2-(4-fluorophenyl)methylpropanamide, identified by the Chemical Abstracts Service Number (CAS No.) 1038293-66-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising an amino group, a fluorinated aromatic ring, and an amide linkage, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-Amino-2-(4-fluorophenyl)methylpropanamide consists of a propyl chain substituted with an amino group at the terminal position and a 4-fluorophenyl ring attached to the second carbon atom. The presence of the fluorine atom in the aromatic ring introduces a level of electronic and steric modulation, which can significantly influence the pharmacokinetic and pharmacodynamic profiles of derivatives derived from this scaffold. This feature has made it an attractive candidate for medicinal chemists seeking to optimize drug-like properties such as solubility, metabolic stability, and target binding affinity.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their ability to enhance bioavailability and improve binding interactions with biological targets. The fluorine atom can participate in various non-covalent interactions, including hydrogen bonding and π-stacking, thereby fine-tuning the interactions between the molecule and its biological counterpart. This has led to the exploration of 3-Amino-2-(4-fluorophenyl)methylpropanamide as a key building block in the synthesis of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of 3-Amino-2-(4-fluorophenyl)methylpropanamide is its versatility in derivative synthesis. The amide functionality provides a reactive site for further chemical modification, allowing for the introduction of additional substituents that can enhance target specificity or improve pharmacological activity. For instance, researchers have utilized this scaffold to develop novel kinase inhibitors, where the fluorinated phenyl ring contributes to selective binding while the amino group serves as a handle for further derivatization.

Recent advancements in computational chemistry have further accelerated the design and optimization of molecules based on 3-Amino-2-(4-fluorophenyl)methylpropanamide. High-throughput virtual screening (HTVS) and molecular docking studies have enabled researchers to rapidly identify promising derivatives with enhanced binding affinities. These computational approaches have been complemented by experimental validation, where synthetic derivatives are tested for their biological activity against relevant targets. This integrated approach has led to the discovery of several lead compounds with potential therapeutic applications.

The pharmaceutical industry has shown particular interest in 3-Amino-2-(4-fluorophenyl)methylpropanamide due to its potential as an intermediate in the production of drugs targeting neurological disorders, inflammatory diseases, and cancer. For example, derivatives of this compound have been investigated for their ability to modulate neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease. Additionally, its structural features make it a viable candidate for developing anti-inflammatory agents by targeting cyclooxygenase (COX) enzymes or other pro-inflammatory pathways.

The synthesis of 3-Amino-2-(4-fluorophenyl)methylpropanamide presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled chemists to construct the desired framework with high efficiency and selectivity. These improvements have not only facilitated the production of 3-Amino-2-(4-fluorophenyl)methylpropanamide but also opened up new avenues for exploring its derivatives.

In conclusion, 3-Amino-2-(4-fluorophenyl)methylpropanamide (CAS No. 1038293-66-1) represents a significant advancement in pharmaceutical chemistry, offering a versatile scaffold for the development of novel therapeutic agents. Its unique structural features, combined with its reactivity and synthetic accessibility, make it an invaluable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely that its importance will only continue to grow in the years ahead.